Cas no 1564677-16-2 (5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane)

• Product Name: 5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane
• CAS No: 1564677-16-2
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 6595920
• PubChem ID: 103961525
• Update Time: 2025-06-08

5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane
• Cyclohexane, 5-(bromomethyl)-1,1,3,3-tetramethyl-
• EN300-3042614
• 1564677-16-2

• Inchi： 1S/C11H21Br/c1-10(2)5-9(7-12)6-11(3,4)8-10/h9H,5-8H2,1-4H3
• InChI Key： AWGGPSYYOFKUJO-UHFFFAOYSA-N
• SMILES： C1(C)(C)CC(CBr)CC(C)(C)C1

Computed Properties

• Exact Mass: 232.08266g/mol
• Monoisotopic Mass: 232.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 205.9±8.0 °C(Predicted)

Additional information on 5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane

Introduction to 5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane (CAS No. 1564677-16-2)

5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane, identified by its CAS number 1564677-16-2, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This bicyclic alkyl halide features a highly substituted cyclohexane ring with a bromomethyl substituent at the fifth position. The presence of multiple methyl groups enhances its steric hindrance, making it a versatile intermediate in constructing complex molecular architectures. Its unique structural properties have garnered attention in both academic research and industrial applications, particularly in the development of novel therapeutic agents.

The compound's molecular structure consists of a cyclohexane core substituted with four methyl groups at the 1, 1, 3, and 3 positions, which imparts a high degree of stability and rigidity to the ring system. The bromomethyl group (–CH₂Br) at the fifth position serves as a reactive handle for further functionalization via nucleophilic substitution reactions. This reactivity makes 5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane a valuable building block for synthesizing more intricate molecules.

In recent years, the pharmaceutical industry has increasingly leveraged such highly substituted cyclohexanes due to their ability to mimic natural steroidal structures. For instance, derivatives of this compound have been explored as precursors to nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The steric bulk provided by the methyl groups can influence the binding affinity and selectivity of drug candidates, making this compound particularly useful in rational drug design.

One notable application of 5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane is in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The rigid cyclohexane framework can be tailored to control stereochemistry during catalytic reactions, enabling the production of enantiomerically pure compounds—a critical requirement in modern medicinal chemistry. Recent studies have demonstrated its utility in constructing quaternary stereocenters via cross-coupling reactions with boronic acids or halides.

The compound's reactivity also extends to polymer chemistry, where it serves as a monomer or crosslinking agent in the formation of specialized polymers. Its ability to undergo controlled radical polymerization allows for the creation of materials with tailored properties for applications in coatings, adhesives, and even biodegradable polymers. Researchers have recently reported its use in generating star-shaped polymers with enhanced solubility and thermal stability.

From an industrial perspective, 5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane is synthesized through multi-step organic transformations that highlight advancements in catalytic methods and green chemistry principles. For example, palladium-catalyzed borylation followed by halogenation has been employed to introduce the bromomethyl group efficiently while minimizing waste. Such sustainable approaches align with global efforts to reduce the environmental footprint of chemical manufacturing.

The compound's role in drug discovery has been further underscored by its incorporation into libraries of diverse molecular fragments screened for biological activity. High-throughput virtual screening combined with experimental validation has identified several promising lead compounds derived from 5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane scaffolds. These efforts have led to novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration.

In conclusion,5-(bromomethyl)-1,1,3,3-tetramethylcyclohexane (CAS No. 1564677-16-2) exemplifies how functionalized cyclohexanes can serve as pivotal intermediates across multiple domains of chemical research and application. Its structural versatility enables innovative synthetic strategies that continue to drive progress in pharmaceuticals and materials science alike.